Cas no 26158-99-6 (Pentane, 1-(ethylthio)-)

Pentane, 1-(ethylthio)- structure
Pentane, 1-(ethylthio)- structure
Product Name:Pentane, 1-(ethylthio)-
CAS No:26158-99-6
MF:C7H16S
MW:132.266941070557
CID:1425528
PubChem ID:520245
Update Time:2025-04-20

Pentane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1-(ethylthio)-
    • SOGIWVXLDPPMMF-UHFFFAOYSA-N
    • n-Pentyl ethyl sulfide
    • 24487-57-8
    • 1-(Ethylsulfanyl)pentane
    • 3-Thiaoctane
    • n-Amyl ethyl sulfide
    • AKOS006228075
    • Sulfide, ethyl pentyl
    • DTXSID20334293
    • 26158-99-6
    • ethyl(pentyl)sulfane
    • Ethyl pentyl sulfide
    • DB-046467
    • Pentyl ethyl sulfide
    • SCHEMBL201544
    • 1-ethylsulfanylpentane
    • n-Pentyl ethyl sulphide
    • Inchi: 1S/C7H16S/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
    • InChI Key: SOGIWVXLDPPMMF-UHFFFAOYSA-N
    • SMILES: S(CC)CCCCC

Computed Properties

  • Exact Mass: 132.09738
  • Monoisotopic Mass: 132.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 35.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.8390
  • Melting Point: -66.8°C (estimate)
  • Boiling Point: 154.25°C (estimate)
  • Refractive Index: 1.4333 (estimate)
  • PSA: 0
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